![molecular formula C14H19BrN4O2 B2609782 3-[4-(5-Bromopyrimidin-2-yl)oxypiperidin-1-yl]piperidin-2-one CAS No. 2415452-60-5](/img/structure/B2609782.png)
3-[4-(5-Bromopyrimidin-2-yl)oxypiperidin-1-yl]piperidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Captodative Formyl- and Acyl(amino)alkenes Synthesis
Piperidine reactions with brominated ketones result in compounds that can undergo further transformations to produce captodative alkenes. These reactions demonstrate the versatility of piperidine and brominated compounds in synthesizing chemically interesting and potentially valuable molecules (Rulev et al., 2003).
Stereoselective Synthesis of Piperidines
The stereoselective synthesis of cis-3,4-disubstituted piperidines from azetidines showcases the potential of these methods in creating valuable templates for medicinal chemistry. This work underscores the importance of piperidine derivatives in drug discovery (Mollet et al., 2011).
Asymmetric Synthesis from Chiral Lactams
Chiral lactams have been used to synthesize enantiomerically pure piperidines, highlighting the importance of stereochemistry in the synthesis of bioactive compounds. This method provides a pathway to produce various substituted piperazines and piperidines (Micouin et al., 1994).
Novel Piperidin-4-one Oxime Derivatives
The synthesis and characterization of piperidin-4-one oxime derivatives indicate the compound's potential for antimicrobial activity. This research contributes to the development of new therapeutic agents (Sundararajan et al., 2015).
Piperidine and Pyrimidine Derivatives in Medicinal Chemistry
The preparation and evaluation of piperidine and pyrimidine derivatives for their anti-proliferative activities against cancer cell lines demonstrate the ongoing search for new chemotherapeutic agents. Molecular docking studies further elucidate the potential mechanisms of action (Parveen et al., 2017).
Properties
IUPAC Name |
3-[4-(5-bromopyrimidin-2-yl)oxypiperidin-1-yl]piperidin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19BrN4O2/c15-10-8-17-14(18-9-10)21-11-3-6-19(7-4-11)12-2-1-5-16-13(12)20/h8-9,11-12H,1-7H2,(H,16,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GGFXCTAKRRQMPG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C(=O)NC1)N2CCC(CC2)OC3=NC=C(C=N3)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19BrN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.